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This technical guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic

Resonance (NMR) spectroscopic data for 5-Bromo-4-methylthiazole. Aimed at researchers,

scientists, and professionals in drug development, this document details experimental

protocols, presents a comprehensive summary of spectroscopic data, and visualizes key

chemical information to support research and development activities involving this compound.

Introduction
5-Bromo-4-methylthiazole is a heterocyclic compound of significant interest in medicinal

chemistry and materials science. Its substituted thiazole core serves as a versatile scaffold in

the synthesis of novel pharmaceutical agents and functional materials. A thorough

understanding of its structural and electronic properties, as elucidated by NMR spectroscopy, is

paramount for its effective application. This guide offers a detailed spectroscopic

characterization of 5-Bromo-4-methylthiazole.

Synthesis of 5-Bromo-4-methylthiazole
The synthesis of 5-Bromo-4-methylthiazole is typically achieved through the bromination of 4-

methylthiazole. A general and effective laboratory-scale protocol is outlined below.

Experimental Protocol: Synthesis
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A solution of 4-methylthiazole (1 equivalent) in glacial acetic acid is treated with bromine (1

equivalent) while being protected from light. The reaction mixture is stirred at room temperature

for approximately 16 hours. Upon completion, the reaction is quenched with a 10% aqueous

solution of sodium carbonate and extracted with ethyl acetate. The combined organic layers

are subsequently washed with saturated brine, dried over anhydrous sodium sulfate, and

concentrated under reduced pressure to yield 5-Bromo-4-methylthiazole.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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